Cas no 57688-35-4 (4-[3,5-Bis(trifluoromethyl)phenoxy]aniline)

• Product Name: 4-[3,5-Bis(trifluoromethyl)phenoxy]aniline
• CAS No: 57688-35-4
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• MDL: MFCD00662561
• CID: 820899
• PubChem ID: 2741255
• Update Time: 2025-10-28

4-[3,5-Bis(trifluoromethyl)phenoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 4-[3,5-Bis(trifluoromethyl)phenoxy]aniline
• HMS563N16
• MFCD00662561
• NVVAZFXYMGPKBC-UHFFFAOYSA-N
• BRD-K01784484-001-01-6
• SCHEMBL1284319
• AKOS025310428
• 4-Amino-3',5'-bis(trifluoromethyl)diphenyl ether
• 4-(3,5-Bis(trifluoromethyl)phenoxy)aniline
• 4-[3,5-bis-(Trifluoromethyl)phenoxy]aniline
• 57688-35-4
• 4-(3,5-bis(trifluoromethyl)phenoxy)benzenamine
• DTXSID80372414
• Maybridge1_007870
• PS-7042
• DB-053084
• SB82652

• MDL： MFCD00662561
• Inchi： 1S/C14H9F6NO/c15-13(16,17)8-5-9(14(18,19)20)7-12(6-8)22-11-3-1-10(21)2-4-11/h1-7H,21H2
• InChI Key： NVVAZFXYMGPKBC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1)OC1C=CC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 321.05900
• Monoisotopic Mass: 321.05883288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: 64-66
• PSA: 35.25000
• LogP: 5.67990

4-[3,5-Bis(trifluoromethyl)phenoxy]aniline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-[3,5-Bis(trifluoromethyl)phenoxy]aniline

Professional Introduction to Compound with CAS No. 57688-35-4 and Product Name: 4-[3,5-Bis(trifluoromethyl)phenoxy]aniline

The compound with the CAS number 57688-35-4 and the product name 4-[3,5-Bis(trifluoromethyl)phenoxy]aniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of bis(trifluoromethyl) groups on the phenyl ring and the linkage to aniline via a phenoxy bridge introduces specific electronic and steric properties that make this molecule a promising candidate for further exploration.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The bis(trifluoromethyl)phenoxy moiety in this compound is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity to biological targets. This feature has been extensively studied in the development of kinase inhibitors, anticancer agents, and anti-inflammatory drugs. The aniline group, on the other hand, contributes to the compound's basicity and potential interaction with acidic pharmacophores in biological systems.

In the context of drug discovery, 4-[3,5-Bis(trifluoromethyl)phenoxy]aniline has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression. The structural motif of this molecule allows for fine-tuning of its pharmacological properties by modifying either the bis(trifluoromethyl)phenoxy or aniline portions, providing a versatile scaffold for medicinal chemists.

The synthesis of 4-[3,5-Bis(trifluoromethyl)phenoxy]aniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired framework efficiently. The use of trifluoromethylation reagents has become increasingly popular in recent years due to their ability to introduce these valuable substituents with high selectivity.

From a computational chemistry perspective, the molecular properties of 4-[3,5-Bis(trifluoromethyl)phenoxy]aniline have been extensively modeled using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into the compound's electronic structure, dipole moment, and hydrogen bonding capabilities. Such information is crucial for understanding its interactions with biological targets and for optimizing its pharmacokinetic profile.

One of the most exciting aspects of this compound is its potential application in developing next-generation therapeutics. The combination of the bis(trifluoromethyl)phenoxy group with the aniline moiety creates a unique chemical entity that can be tailored for specific therapeutic needs. For instance, modifications to the phenolic oxygen atoms could enhance solubility or improve bioavailability, while changes to the aniline group might alter binding affinity or selectivity.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence often leads to improved pharmacological properties such as longer half-life, increased lipophilicity, and enhanced resistance to metabolic degradation. In 4-[3,5-Bis(trifluoromethyl)phenoxy]aniline, these effects are particularly pronounced due to the presence of multiple fluorine atoms in close proximity within the molecule. This arrangement results in significant electronic effects that can influence both reactivity and binding interactions.

Recent advances in high-throughput screening (HTS) technologies have enabled researchers to rapidly test large libraries of compounds for biological activity. 4-[3,5-Bis(trifluoromethyl)phenoxy]aniline has been incorporated into several HTS campaigns aimed at identifying novel lead compounds for various diseases. The results from these screens have been promising, revealing potential therapeutic applications that warrant further investigation.

In conclusion,4-[3,5-Bis(trifluoromethyl)phenoxy]aniline (CAS No. 57688-35-4) represents a compelling example of how structural modifications can lead to novel pharmacological entities with significant therapeutic potential. The unique combination of fluorinated aromatic groups and aniline functionality provides a rich foundation for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely that it will play an important role in shaping future advancements in medicinal chemistry.